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Incidence and Severity of Diarrhea with Tivozanib

Diarrhea is a frequently observed side effect. The table below summarizes quantitative data from clinical

studies and post-marketing safety information.

Source / Study Reported Incidence Notes on Severity

GoodRx (based on
prescribing
information) [1]

43% Listed as a common side effect.

TIVO-3 Trial (Clinical
Cancer Research) [2]

Lower rates of grade

3-4 diarrhea vs.
sorafenib.

Tivozanib demonstrated a favorable safety profile

with lower high-grade toxicity compared to another
TKI.

2024 Retrospective
Study (PMC) [3]

-- Diarrhea was not highlighted among the most
common or serious treatment-related adverse

events in this heavily pre-treated cohort.
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For researchers designing clinical trials or support programs, the following management strategies are

recommended. The workflow for managing diarrhea during tivozanib treatment can be summarized as

follows:

Patient on Tivozanib
Reports Diarrhea

Assess Severity and Frequency

Grade 1 (Mild):
Increase in <4 stools/day

over baseline

 

Grade 2 (Moderate):
Increase of 4-6 stools/day

over baseline

 

Grade 3 (Severe):
Increase of ≥7 stools/day

Incontinence/Hospitalization

 

• Maintain hydration
• Dietary modifications

• Monitor

• Initiate antidiarrheals
(e.g., Loperamide)
• Ensure hydration

• Contact healthcare team

• Interrupt Tivozanib
• Seek medical care

• IV hydration if needed
• Dose reduction upon restart

Continue Tivozanib
at current dose

Symptom resolution
Continue Tivozanib

Upon improvement,
resume at reduced dose

or discontinue

Click to download full resolution via product page

General Supportive Care and Pharmacological Management

Dietary and Fluid Management: Patients should be advised to stay well-hydrated to prevent
dehydration and replace lost electrolytes. Dietary adjustments, such as eating small, frequent meals
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and avoiding fatty, fried, or high-fiber foods that can worsen diarrhea, are recommended. A bland diet

(e.g., bananas, rice, applesauce, toast) can be helpful [1].
Antidiarrheal Medication: For active diarrhea, the use of over-the-counter loperamide (Imodium) is
a standard first-line pharmacological intervention [1]. Dosing should follow product guidelines or
clinical judgment.

Dose Modification Guidelines

For severe or persistent diarrhea, temporary treatment interruption and dose reduction are standard

management strategies [4] [5]. The following protocol is recommended:

Interrupt FOTIVDA dosing for Grade 2 or 3 diarrhea that is not controlled with supportive care.
Resume FOTIVDA at a reduced dose (e.g., 0.89 mg once daily) when the adverse event resolves to

Grade 0 or 1 [4].
Permanently discontinue FOTIVDA for Grade 4 diarrhea or for any grade that requires a treatment

interruption of more than 3 weeks [4].

Clinical Pharmacology and TKI Class Effect

Diarrhea is a known class effect of Vascular Endothelial Growth Factor Receptor (VEGFR) Tyrosine Kinase

Inhibitors (TKIs) like tivozanib [6]. Tivozanib is a potent VEGFR inhibitor designed to have a limited off-

target toxicity profile, which may contribute to its lower incidence of high-grade diarrhea compared to

other TKIs like sorafenib [3] [2]. The mechanism is often attributed to the expression of VEGFR in the

gastrointestinal tract mucosa.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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